Cas no 4640-70-4 (1,4-DI(CYANOACETYL)BENZENE)

• Product Name: 1,4-DI(CYANOACETYL)BENZENE
• CAS No: 4640-70-4
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 930355
• PubChem ID: 15324071
• Update Time: 2025-04-19

1,4-DI(CYANOACETYL)BENZENE Chemical and Physical Properties

Names and Identifiers

• 1,4-DI(CYANOACETYL)BENZENE
• 1,4-Bis-(α-Cyanoacetyl)-benzol
• β,β'-DIOXO-1,4-BENZENEDIPROPANENITRILE
• 3,3'-(1,4-phenylene)bis(3-oxopropanenitrile)
• terephthaloyl acetonitrile
• I(2)1,I(2)4-Dioxo-1,4-benzenedipropanenitrile
• 4640-70-4
• 3-[4-(2-cyanoacetyl)phenyl]-3-oxopropanenitrile
• SCHEMBL395103
• DTXSID301280569

• Inchi： 1S/C12H8N2O2/c13-7-5-11(15)9-1-2-10(4-3-9)12(16)6-8-14/h1-4H,5-6H2
• InChI Key： UGDGBJUIWOFRND-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC(C(CC#N)=O)=CC=1

Computed Properties

• Exact Mass: 212.05900
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.72000
• LogP: 1.87936